Cas no 1806894-05-2 (2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine)

• Product Name: 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine
• CAS No: 1806894-05-2
• MF: C₆H₂Cl₂F₂N₂O₂
• MW: 242.995086193085
• CID: 4850391
• Update Time: 2025-06-28

2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C6H2Cl2F2N2O2/c7-4-2(12(13)14)1-11-5(8)3(4)6(9)10/h1,6H
• InChI Key： MLDMAJXXVCRKRC-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1C(F)F)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine

Introduction to 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine (CAS No. 1806894-05-2)

2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine (CAS No. 1806894-05-2) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound is characterized by its unique structural features, including the presence of chlorine, fluorine, and nitro groups, which contribute to its chemical stability and reactivity. In this comprehensive introduction, we will delve into the properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

The molecular formula of 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine is C₇H₃Cl₂F₂N₂O₂, and its molecular weight is approximately 236.01 g/mol. The compound's structure consists of a pyridine ring substituted with two chlorine atoms at the 2 and 4 positions, a difluoromethyl group at the 3 position, and a nitro group at the 5 position. These functional groups impart specific chemical properties that make the compound valuable for various applications.

Synthesis Methods: The synthesis of 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine has been extensively studied in recent years. One common approach involves the nitration of 2,4-dichloro-3-(difluoromethyl)pyridine using a mixture of concentrated nitric acid and sulfuric acid. This method yields high purity and yield of the target compound. Another approach involves the reaction of 2,4-dichloro-5-nitropyridine with difluoromethylating agents such as difluoroiodomethane (CF₂IH) in the presence of a suitable base like potassium carbonate (K₂CO₃). Both methods have been optimized to enhance efficiency and reduce by-products.

Physical and Chemical Properties: 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine is a solid at room temperature with a melting point ranging from 75 to 78°C. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). The compound exhibits strong UV absorption due to the presence of the nitro group and conjugated π-electron system in the pyridine ring. These properties make it useful in various analytical techniques such as UV spectroscopy.

Spectroscopic Analysis: The spectroscopic properties of 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine have been thoroughly investigated using techniques such as infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). The IR spectrum shows characteristic peaks for C-H stretching (around 3000 cm^-1), C-F stretching (around 1300 cm^-1), and N-O stretching (around 1600 cm^-1). The ¹⁹F NMR spectrum displays distinct signals for the difluoromethyl group, while the ¹³C NMR spectrum provides information about the carbon atoms in the pyridine ring. Mass spectrometry confirms the molecular weight and helps identify fragmentation patterns useful for structural elucidation.

Biological Activity: Recent studies have explored the biological activity of 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine. One notable application is in agrochemicals, where it has shown potential as an herbicide due to its ability to inhibit plant growth by disrupting key metabolic pathways. In pharmaceutical research, this compound has been investigated for its antimicrobial properties against various bacterial strains. Preliminary results suggest that it may have therapeutic potential in treating bacterial infections.

Toxicological Studies: Toxicological evaluations are crucial for assessing the safety of any new chemical entity. Studies on 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine have shown that it has low acute toxicity when administered orally or dermally to laboratory animals. However, chronic exposure may pose risks due to its nitro group, which can be metabolically reduced to reactive intermediates that may cause cellular damage. Therefore, appropriate handling precautions are recommended when working with this compound.

Potential Applications: The unique combination of functional groups in 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine makes it a valuable intermediate in organic synthesis. It can be used as a building block for synthesizing more complex molecules with diverse biological activities. For example, it can serve as a precursor for developing novel herbicides or pharmaceuticals with improved efficacy and reduced environmental impact. Additionally, its strong UV absorption properties make it suitable for use in photoreactive materials and sensors.

Sustainability Considerations: In line with growing environmental concerns, researchers are exploring sustainable methods for synthesizing compounds like 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine. Green chemistry principles are being applied to develop more eco-friendly processes that minimize waste generation and energy consumption. For instance, catalytic methods using recyclable catalysts are being investigated to improve atom economy and reduce by-products.

FUTURE DIRECTIONS:

The future research directions for 2,4-Dichloro-3-(difluoromethyl)-5-nitropyridine are promising. Ongoing studies aim to optimize its synthesis methods further to achieve higher yields and purities while minimizing environmental impact. Additionally, there is significant interest in exploring its potential as a lead compound for developing new agrochemicals and pharmaceuticals with enhanced properties. Collaborative efforts between chemists, biologists, and engineers will be essential to realize these goals.